Cas no 2169152-82-1 (1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid)

• Product Name: 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid
• CAS No: 2169152-82-1
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 6794401
• PubChem ID: 138110944
• Update Time: 2025-05-24

1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2169152-82-1
• 1-(6-BROMOBENZO[D]OXAZOL-2-YL)CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-(6-BROMOBENZO[D]OXAZOL-2-YL)CYCLOPROPANE-1-CARBOXYLICACID
• 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H8BrNO3/c12-6-1-2-7-8(5-6)16-9(13-7)11(3-4-11)10(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： HCCDCIZOLJPBKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C1(C(=O)O)CC1)=N2

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid

Introduction to 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic Acid (CAS No. 2169152-82-1)

1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid (CAS No. 2169152-82-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and biological activities of 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid, highlighting its significance in current scientific research.

Chemical Structure and Properties: 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid is a cyclic compound with a molecular formula of C₁₃H₉BrNO₃. The presence of a bromine atom and an oxazole ring in its structure imparts unique chemical and physical properties. The compound exhibits high stability under various conditions, making it suitable for use in a wide range of experimental settings. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol facilitates its handling and application in laboratory research.

Synthesis Methods: The synthesis of 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 6-bromobenzoxazole with cyclopropyl carboxylic acid chloride in the presence of a base such as triethylamine. This method yields high purity and yield, making it a preferred choice for large-scale production. Another synthetic route involves the cyclization of an appropriate precursor followed by bromination to introduce the bromine atom at the desired position. These synthetic strategies not only provide access to the target compound but also allow for the exploration of structural modifications to enhance its biological activity.

Biological Activities: Recent studies have demonstrated that 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid exhibits promising biological activities, particularly in the areas of anticancer and anti-inflammatory research. In vitro studies have shown that this compound possesses potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, preliminary data suggest that 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid may have anti-inflammatory properties, as it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Potential: The potential clinical applications of 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid are currently being explored through preclinical studies. Early results indicate that this compound may be a promising candidate for the development of new anticancer drugs. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive option for reducing side effects associated with traditional chemotherapy. Furthermore, its anti-inflammatory properties suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends: Ongoing research is focused on optimizing the pharmacological properties of 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid. Scientists are investigating various structural modifications to improve its bioavailability, stability, and efficacy. For example, substituting different functional groups on the oxazole ring or modifying the cyclopropane moiety can lead to compounds with enhanced therapeutic potential. Additionally, efforts are being made to develop prodrugs that can be activated under specific physiological conditions, thereby improving target specificity and reducing systemic toxicity.

Conclusion: In conclusion, 1-(6-Bromobenzo[D]oxazol-2-YL)cyclopropane-1-carboxylic acid (CAS No. 2169152-82-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents for cancer and inflammatory diseases. Continued research into its synthesis, pharmacology, and clinical applications will undoubtedly contribute to advancements in drug discovery and personalized medicine.